Cas no 831170-65-1 (Benzeneheptanamide, N,N-diethyl-)

Benzeneheptanamide, N,N-diethyl- structure
831170-65-1 structure
Product Name:Benzeneheptanamide, N,N-diethyl-
CAS No:831170-65-1
MF:C17H27NO
MW:261.402384996414
CID:678254
PubChem ID:11346026
Update Time:2025-04-19

Benzeneheptanamide, N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneheptanamide, N,N-diethyl-
    • N,N-diethyl-7-phenylheptanamide
    • DTXSID90463084
    • 831170-65-1
    • Inchi: 1S/C17H27NO/c1-3-18(4-2)17(19)15-11-6-5-8-12-16-13-9-7-10-14-16/h7,9-10,13-14H,3-6,8,11-12,15H2,1-2H3
    • InChI Key: UNXWYOISVHNHIT-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCC1C=CC=CC=1)N(CC)CC

Computed Properties

  • Exact Mass: 261.209264485g/mol
  • Monoisotopic Mass: 261.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.3Ų
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